Cas no 2227983-51-7 (tert-butyl 2-[(1S)-1-amino-2-hydroxyethyl]morpholine-4-carboxylate)

• Product Name: tert-butyl 2-[(1S)-1-amino-2-hydroxyethyl]morpholine-4-carboxylate
• CAS No: 2227983-51-7
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 6008320
• PubChem ID: 165721638
• Update Time: 2025-05-22

tert-butyl 2-[(1S)-1-amino-2-hydroxyethyl]morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(1S)-1-amino-2-hydroxyethyl]morpholine-4-carboxylate
• 2227983-51-7
• EN300-1880138

• Inchi： 1S/C11H22N2O4/c1-11(2,3)17-10(15)13-4-5-16-9(6-13)8(12)7-14/h8-9,14H,4-7,12H2,1-3H3/t8-,9?/m0/s1
• InChI Key： DDENNKIWHIURQZ-IENPIDJESA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1[C@H](CO)N

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 85Ų

Additional information on tert-butyl 2-[(1S)-1-amino-2-hydroxyethyl]morpholine-4-carboxylate

Comprehensive Overview of tert-butyl 2-[(1S)-1-amino-2-hydroxyethyl]morpholine-4-carboxylate (CAS No. 2227983-51-7)

The compound tert-butyl 2-[(1S)-1-amino-2-hydroxyethyl]morpholine-4-carboxylate (CAS No. 2227983-51-7) is a chiral morpholine derivative with significant potential in pharmaceutical and organic synthesis. Its unique structure, featuring a tert-butyl group, an amino functionality, and a hydroxyethyl side chain, makes it a versatile intermediate for drug discovery and development. Researchers and chemists are increasingly interested in this compound due to its applications in asymmetric synthesis and as a building block for bioactive molecules.

In recent years, the demand for chiral intermediates like tert-butyl 2-[(1S)-1-amino-2-hydroxyethyl]morpholine-4-carboxylate has surged, driven by the growing focus on enantioselective drug design. The compound's morpholine core is particularly noteworthy, as morpholine derivatives are widely used in medicinal chemistry for their ability to modulate pharmacokinetic properties. This aligns with current trends in drug development, where improving drug solubility, bioavailability, and target specificity are top priorities.

The synthesis of tert-butyl 2-[(1S)-1-amino-2-hydroxyethyl]morpholine-4-carboxylate typically involves multi-step organic reactions, including protection-deprotection strategies and stereoselective transformations. Its tert-butyloxycarbonyl (Boc) protecting group is a critical feature, enabling selective reactions in complex synthetic pathways. This aspect is highly relevant to researchers exploring peptide synthesis and prodrug design, two areas that have gained substantial attention in the pharmaceutical industry.

From an analytical perspective, CAS No. 2227983-51-7 presents interesting challenges and opportunities. Advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing its purity and stereochemical integrity. These analytical methods are frequently discussed in online forums and scientific communities, reflecting the broader interest in chiral compound analysis and quality control in synthetic chemistry.

The applications of tert-butyl 2-[(1S)-1-amino-2-hydroxyethyl]morpholine-4-carboxylate extend beyond pharmaceuticals. It has potential uses in agrochemicals, materials science, and as a ligand in catalytic systems. This versatility makes it a valuable subject for academic research and industrial R&D. Notably, the compound's hydroxyethyl moiety offers opportunities for further functionalization, a topic that resonates with researchers investigating molecular diversification strategies.

In the context of green chemistry, the synthesis and handling of tert-butyl 2-[(1S)-1-amino-2-hydroxyethyl]morpholine-4-carboxylate present opportunities for sustainable innovation. Researchers are exploring eco-friendly solvents, catalytic methods, and atom-efficient processes for producing such intermediates. These efforts align with the increasing global emphasis on green synthesis and sustainable pharmaceutical manufacturing, topics that frequently appear in scientific literature and industry discussions.

Storage and handling of tert-butyl 2-[(1S)-1-amino-2-hydroxyethyl]morpholine-4-carboxylate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments under inert atmosphere is recommended to maintain its stability. This practical information is often sought by laboratory technicians and quality control professionals working with sensitive organic compounds.

The market for chiral building blocks like tert-butyl 2-[(1S)-1-amino-2-hydroxyethyl]morpholine-4-carboxylate continues to expand, driven by the pharmaceutical industry's need for enantiomerically pure compounds. Market analysts predict steady growth in this sector, particularly for intermediates used in central nervous system drugs and antiviral agents, areas that have seen increased research activity in recent years.

From a regulatory perspective, CAS No. 2227983-51-7 is not currently subject to special restrictions, making it accessible for research purposes. However, researchers should always consult the latest regulatory guidelines when working with new chemical entities. This consideration is particularly important given the evolving landscape of chemical regulations and the growing emphasis on responsible research practices.

In conclusion, tert-butyl 2-[(1S)-1-amino-2-hydroxyethyl]morpholine-4-carboxylate represents an important class of chiral intermediates with broad applications in medicinal chemistry and beyond. Its unique structural features, synthetic versatility, and relevance to current research trends make it a compound of significant interest to the scientific community. As research continues to uncover new applications for morpholine derivatives, compounds like this will likely play an increasingly important role in drug discovery and development pipelines.